Cas no 1105979-57-4 (5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1105979-57-4
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD18257461
• CID: 4680214
• PubChem ID: 53406050
• Update Time: 2025-11-06

5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(trifluoromethyl)nicotinic acid
• 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD18257461
• Inchi： 1S/C8H6F3NO2/c1-4-2-5(7(13)14)3-12-6(4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： HECOUXKBSDTMFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 50.2

Additional information on 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

Market Research and Analysis of 5-Methyl-6-(Trifluoromethyl)Pyridine-3-Carboxylic Acid (1105979-57-4)

The compound 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1105979-57-4, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive analysis of the market dynamics, current research trends, and future prospects for this compound.

Recent studies have highlighted the role of 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. Its trifluoromethyl group contributes to enhanced stability and bioavailability, making it a promising candidate for drug design. The compound's carboxylic acid functionality also facilitates further chemical modifications, enabling the development of derivatives with tailored pharmacokinetic profiles.

The global market for fine chemicals and intermediates has seen a steady growth trajectory, driven by increasing demand from the pharmaceutical and biotechnology sectors. The CAS number 1105979-57-4 is often associated with high-purity intermediates used in the synthesis of advanced pharmaceutical compounds. Key suppliers in this space are focusing on improving production efficiency and adhering to stringent quality control standards to meet the growing demand for this compound.

From a regulatory perspective, the compound must comply with international standards for chemical safety and environmental impact. Ongoing research is also exploring its potential as a building block for novel drug candidates, particularly in the context of personalized medicine. The integration of computational chemistry tools has further accelerated the discovery process, enabling researchers to predict the compound's behavior in different biological systems.

In conclusion, 5-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS 1105979-57-4) represents a valuable asset in the chemical toolbox for drug development. Its versatility, combined with advancements in synthetic methodologies and regulatory frameworks, positions it as a key player in shaping future therapeutic innovations.